![molecular formula C19H21NO4 B4857012 N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-methoxyphenyl)butanamide](/img/structure/B4857012.png)
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-methoxyphenyl)butanamide
Overview
Description
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-methoxyphenyl)butanamide, commonly known as MDB, is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. MDB belongs to the family of benzodioxin amides, which have been reported to possess a wide range of biological activities, including anti-inflammatory, analgesic, and anticancer properties.
Mechanism of Action
The exact mechanism of action of MDB is not fully understood, but it is believed to act through multiple pathways. MDB has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a crucial role in the synthesis of prostaglandins, which are involved in inflammation and pain. MDB has also been reported to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. Inhibition of HDACs by MDB can lead to changes in gene expression patterns, resulting in the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
MDB has been shown to exhibit potent anti-inflammatory and analgesic effects in animal models of inflammation and pain. It has also been reported to exhibit anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. In addition, MDB has been studied for its potential neuroprotective effects in animal models of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
MDB has several advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized in high yield and purity. It has also been extensively studied for its potential therapeutic applications, making it a promising candidate for further research. However, there are also some limitations to its use in lab experiments. MDB has not been extensively studied for its toxicity and safety profile, and its mechanism of action is not fully understood.
Future Directions
There are several future directions for research on MDB. One area of research could focus on elucidating the exact mechanism of action of MDB, which could lead to the development of more potent and selective derivatives. Another area of research could focus on studying the toxicity and safety profile of MDB in animal models, which could provide valuable information for its potential use in humans. Finally, MDB could be studied for its potential use in combination with other drugs for the treatment of various diseases, such as cancer and neurodegenerative diseases.
Scientific Research Applications
MDB has been extensively studied for its potential therapeutic applications in various diseases. It has been reported to possess potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain and inflammation. MDB has also been shown to exhibit anticancer activity by inducing cell cycle arrest and apoptosis in cancer cells. In addition, MDB has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.
properties
IUPAC Name |
N-(2,3-dihydro-1,4-benzodioxin-6-yl)-4-(4-methoxyphenyl)butanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4/c1-22-16-8-5-14(6-9-16)3-2-4-19(21)20-15-7-10-17-18(13-15)24-12-11-23-17/h5-10,13H,2-4,11-12H2,1H3,(H,20,21) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDJFSXGKDSGRRO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)CCCC(=O)NC2=CC3=C(C=C2)OCCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
327.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.